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Compound of Interest

Compound Name: 5-Octyldihydrofuran-2(3H)-one-d2

Cat. No.: B12386706

In-Depth Technical Guide: 5-Octyldihydrofuran-
2(3H)-one-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Octyldihydrofuran-2(3H)-one, also known as y-laurolactone, is a naturally occurring y-lactone
found in various fruits and dairy products. Its deuterated analogue, 5-Octyldihydrofuran-
2(3H)-one-d2 (y-laurolactone-d2), is a valuable tool in metabolic research, pharmacokinetic
studies, and as an internal standard for mass spectrometry-based quantitative analysis. This
technical guide provides a comprehensive overview of its commercial availability,
physicochemical properties, synthesis, analytical methodologies, and potential biological
significance.

Commercial Availability

5-Octyldihydrofuran-2(3H)-one-d2 is commercially available as a stable isotope-labeled
compound. The primary supplier identified is MedChemExpress (MCE).
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Additional

Supplier Product Name Catalog Number .
Information

5-Octyldihydrofuran-

MedChemExpress
2(3H)-one-d2 (y- HY-W275481S For research use only.

(MCE)
Laurolactone-d2)

Note: While a data sheet for a -d7 variant is available from the supplier, a specific certificate of
analysis with detailed quantitative data for the -d2 variant, including purity and isotopic
enrichment, was not publicly available at the time of this guide's compilation. It is
recommended to request this information directly from the supplier.

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of 5-
Octyldihydrofuran-2(3H)-one. The properties of the d2 variant are expected to be very similar.

Property Value Source

Chemical Formula C12H20D202 N/A

Molecular Weight ~198.32 g/mol N/A
Likely a colorless to pale

Appearance o Inferred
yellow liquid

Solubility Soluble in organic solvents Inferred

Experimental Protocols
Synthesis of Deuterated y-Lactones (General Protocol)

While a specific protocol for the synthesis of 5-Octyldihydrofuran-2(3H)-one-d2 is not readily
available in the public domain, a general approach for the synthesis of deuterated y-lactones
can be adapted. One common method involves the reduction of a suitable precursor with a
deuterium source.

Example: Synthesis of a Deuterated y-Lactone via Catalytic Deuteration
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This protocol is a generalized procedure and would require optimization for the specific
synthesis of 5-Octyldihydrofuran-2(3H)-one-d2.

Materials:

o A suitable unsaturated precursor to y-laurolactone (e.g., a corresponding unsaturated acid or
ester).

e Deuterium gas (D2)

o Palladium on carbon (Pd/C) catalyst

e Anhydrous solvent (e.g., ethyl acetate, methanol)

o Standard laboratory glassware and hydrogenation apparatus
Procedure:

o Dissolve the unsaturated precursor in the anhydrous solvent in a reaction vessel suitable for
hydrogenation.

o Carefully add the Pd/C catalyst to the solution.

o Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) to remove any air.
 Introduce deuterium gas into the reaction vessel, typically at a pressure of 1-5 atm.
 Stir the reaction mixture vigorously at room temperature or with gentle heating.

o Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or
Gas Chromatography (GC).

e Once the reaction is complete, carefully vent the excess deuterium gas and purge the vessel
with an inert gas.

« Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

o Concentrate the filtrate under reduced pressure to obtain the crude deuterated lactone.
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¢ Purify the product using column chromatography on silica gel to yield the final deuterated y-
lactone.

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of a deuterated y-lactone.
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Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for the analysis of
volatile compounds like y-lactones and their deuterated analogues.

General GC-MS Protocol for y-Lactone Analysis:

Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

o Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)
Sample Preparation:

e Prepare a stock solution of the 5-Octyldihydrofuran-2(3H)-one-d2 standard in a suitable
solvent (e.g., dichloromethane, hexane).

o For quantitative analysis, prepare a series of calibration standards by diluting the stock
solution.

» For biological samples, a liquid-liquid extraction or solid-phase microextraction (SPME) may
be necessary to isolate the analyte.

GC Conditions:

Injector Temperature: 250 °C

« Injection Mode: Splitless or split, depending on the concentration

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

e Oven Temperature Program:

o

Initial temperature: 50 °C, hold for 2 minutes

[¢]

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

o
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e Transfer Line Temperature: 280 °C

MS Conditions:

« lonization Mode: Electron lonization (El) at 70 eV

e lon Source Temperature: 230 °C

e Mass Range: m/z 40-400

Data Analysis:

« |dentify the target compound by its retention time and mass spectrum.

o For quantitative analysis, construct a calibration curve by plotting the peak area of the
analyte against its concentration.

o The deuterated standard is used to correct for variations in sample preparation and
instrument response.

High-Performance Liquid Chromatography (HPLC) can also be employed, particularly for less
volatile derivatives or for preparative-scale purification.

General HPLC Protocol:

Instrumentation:

o HPLC system with a UV or Mass Spectrometric detector

e Reversed-phase C18 column

Mobile Phase:

o A gradient of water and an organic solvent (e.g., acetonitrile or methanol) is typically used.
Detection:

o UV detection at a low wavelength (around 210 nm) as lactones have a weak chromophore.
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e Mass spectrometry provides higher sensitivity and specificity.

Sample Preparation:

» Dissolve the sample in the mobile phase or a compatible solvent.

 Filter the sample through a 0.45 um filter before injection.

Workflow for Analytical Characterization
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Caption: General workflow for the analytical characterization of 5-Octyldihydrofuran-2(3H)-
one-d2.

Biological Significance and Potential Applications

While specific signaling pathways involving 5-Octyldihydrofuran-2(3H)-one are not extensively
documented, the broader class of y-lactones exhibits a range of biological activities and
applications in drug development.

Known Roles of y-Lactones:

o Flavor and Fragrance: Many y-lactones are key aroma compounds in foods and are used as
flavoring agents.

o Pharmacological Activities: Various y-lactone derivatives have shown promising biological
activities, including:

o Anticancer: Some lactones have demonstrated cytotoxic effects against cancer cell lines.
o Anti-inflammatory: Certain lactones possess anti-inflammatory properties.
o Antimicrobial: Antibacterial and antifungal activities have been reported for some lactones.

e Metabolic Studies: As naturally occurring compounds, y-lactones are involved in various
metabolic pathways. Their deuterated counterparts are invaluable for tracing these pathways
and understanding their kinetics.

Potential Signaling Pathway Interactions:

Based on the known activities of similar compounds, potential (though unconfirmed) areas of
investigation for y-laurolactone's biological effects could include:

e Quorum Sensing in Bacteria: Some lactones are involved in bacterial communication.

e Modulation of Inflammatory Pathways: Potential interaction with signaling cascades like NF-
KB.
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e Enzyme Inhibition: The lactone ring can be a target for enzymatic hydrolysis or inhibition.
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Caption: Hypothesized interaction of y-laurolactone with key cellular signaling pathways.

Conclusion

5-Octyldihydrofuran-2(3H)-one-d2 is a commercially available deuterated compound with
significant potential for use in various research and development applications. While specific
data on the d2 variant is limited, this guide provides a framework based on the known
properties and methodologies for y-lactones. Researchers are encouraged to obtain detailed
specifications from the supplier and to adapt the provided general protocols for their specific
needs. The exploration of the biological activities of y-laurolactone and its deuterated
analogues remains a promising area for future investigation in drug discovery and metabolic
research.

» To cite this document: BenchChem. [commercial availability of 5-Octyldihydrofuran-2(3H)-
one-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386706#commercial-availability-of-5-
octyldihydrofuran-2-3h-one-d2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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